Cas no 168101-96-0 (3,3-Difluoro-2-oxohex-5-enoic acid)
3,3-Difluoro-2-oxohex-5-enoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3,3-difluoro-2-oxohex-5-enoic acid
- 3,3-Difluoro-2-oxohex-5-enoic acid
-
- Inchi: 1S/C6H6F2O3/c1-2-3-6(7,8)4(9)5(10)11/h2H,1,3H2,(H,10,11)
- InChI Key: ZMPVLAGKAVQWGJ-UHFFFAOYSA-N
- SMILES: FC(C(C(=O)O)=O)(CC=C)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 198
- Topological Polar Surface Area: 54.4
3,3-Difluoro-2-oxohex-5-enoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | ARK-2803-5g |
3,3-difluoro-2-oxohex-5-enoic acid |
168101-96-0 | 95% | 5g |
$1800 | 2023-09-07 |
3,3-Difluoro-2-oxohex-5-enoic acid Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
Additional information on 3,3-Difluoro-2-oxohex-5-enoic acid
Introduction to 3,3-Difluoro-2-oxohex-5-enoic acid (CAS No. 168101-96-0)
3,3-Difluoro-2-oxohex-5-enoic acid, identified by the Chemical Abstracts Service (CAS) number 168101-96-0, is a fluorinated derivative of hexenoic acid with significant potential in the field of pharmaceutical and agrochemical research. This compound belongs to a class of molecules that have garnered attention due to their unique structural features and biological activities. The presence of fluorine atoms in the molecule imparts distinct electronic and steric properties, making it a valuable scaffold for the development of novel bioactive agents.
The chemical structure of 3,3-Difluoro-2-oxohex-5-enoic acid consists of a six-carbon chain with a double bond at the fifth position, an ester group at the second position, and two fluorine atoms substituting at the third carbon. This configuration contributes to its reactivity and functionality, enabling its use as an intermediate in synthetic chemistry. The compound's acidity, influenced by the electron-withdrawing nature of the fluorine atoms and the carbonyl group, makes it a versatile building block for further derivatization.
In recent years, there has been growing interest in fluorinated compounds due to their enhanced metabolic stability, improved binding affinity to biological targets, and increased bioavailability. 3,3-Difluoro-2-oxohex-5-enoic acid exemplifies these advantages, as demonstrated by its application in the synthesis of various pharmacologically active molecules. Researchers have explored its utility in developing inhibitors targeting enzymes involved in inflammatory pathways, such as COX-2 and LOX enzymes. The fluorine atoms in this compound help stabilize the transition state of enzymatic reactions, leading to more potent and selective inhibitors.
Moreover, the enone moiety in 3,3-Difluoro-2-oxohex-5-enoic acid provides a platform for Michael addition reactions, which are crucial for constructing complex molecular architectures. This reactivity has been leveraged in the synthesis of heterocyclic compounds that exhibit antimicrobial and antiviral properties. The fluorinated enone has also been investigated as a precursor for chiral auxiliaries and catalysts, contributing to asymmetric synthesis methodologies that are increasingly important in drug development.
Recent studies have highlighted the role of 3,3-Difluoro-2-oxohex-5-enoic acid in medicinal chemistry by serving as a key intermediate in the preparation of small-molecule drugs. For instance, derivatives of this compound have shown promise in preclinical trials as modulators of signaling pathways implicated in cancer progression. The ability to introduce fluorine atoms at specific positions allows for fine-tuning of pharmacokinetic properties, including solubility and half-life. Such modifications are critical for optimizing drug candidates for clinical translation.
The agrochemical sector has also benefited from the incorporation of 3,3-Difluoro-2-oxohex-5-enoic acid into novel pesticide formulations. Fluorinated compounds often exhibit improved resistance to degradation under environmental conditions, enhancing their efficacy as crop protection agents. Researchers have synthesized fluoro-substituted analogs of hexenoic acids that demonstrate enhanced insecticidal activity while maintaining low toxicity to non-target organisms. This aligns with global efforts to develop sustainable agricultural practices that minimize environmental impact.
The synthetic methodologies for preparing 3,3-Difluoro-2-oxohex-5-enoic acid have been refined through continuous innovation in organic chemistry techniques. Modern approaches employ transition-metal catalysis and photoredox systems to achieve high yields and selectivity during fluorination reactions. These advancements not only streamline the production process but also enable access to previously inaccessible derivatives with tailored biological activities.
In conclusion,3,3-Difluoro-2-oxohex-5-enoic acid (CAS No. 168101-96-0) represents a significant asset in chemical research due to its structural versatility and functional utility. Its applications span across pharmaceuticals and agrochemicals, driven by its unique chemical properties derived from fluorine substitution and enone functionality. As research progresses,this compound will likely continue to inspire new synthetic strategies and therapeutic interventions,underscoring its importance in modern chemical biology.
168101-96-0 (3,3-Difluoro-2-oxohex-5-enoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)